Cas no 91465-08-6 (λ-Cyhalothrin)

• Product Name: λ-Cyhalothrin
• CAS No: 91465-08-6
• MF: C₂₃H₁₉ClF₃NO₃
• MW: 449.850075960159
• MDL: MFCD02181175
• CID: 61518
• PubChem ID: 24861138
• Update Time: 2025-10-16

λ-Cyhalothrin Chemical and Physical Properties

Names and Identifiers

• Cyhalothrin
• Cyano-3-phenoxybenzyl(1S+1R)-cis-3-(z-2-chloro-3,3,3-trifluoroprop-1-enyl)-2,2-dimethyl cyclopropanecarboxylate
• Icon
• Karate C50
• Lambda cyhalothrin
• Ninja 10WP
• PP321
• a-cyano-3-phenoxybenzyl-3-(2-chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethyl cyclopropanecarboxylate
• A reaction product comprising equal quantities of (S)-a-cyano-3-phenoxybenzyl(Z)-(1R,3R)-3-(2-chloro-3,3,3-trifluoroprop-1-enyl)-2,2-dimethylcyclopropanecarboxylate and(R)- a-cyano-3-phenoxybenzyl (Z)-(1S,3S)-3-(2-chloro-3,3,3-trifluoroprop-1-enyl)-2,2-di
• [1a(S*),3a(Z)]-(±-cyano(3-phenoxyphenyl)methyl3-(2-chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethylcyclopropanecarboxylate
• (S)-a-cyano-3-phenoxybenzyl (Z)-(1R)-cis-3-(2-chloro-3,3,3-trifluoropropenyl)-2,2-dimethylcyclopropanecarboxylate and (R)-a-cyano-3-phenoxybenzyl (Z)-(1S)-cis-3-(2-chloro-3,3,3-trifluoropropenyl)-2,2-dimethylcyclopropanecarboxylate (1:1)
• Lambda-cyhalothrin
• A reaction product comprising equal quantities of (S)-a-cyano-3-phenoxybenzyl(Z)-(1R,3R)-3-(2-chloro-3,3,3-trifluoroprop-1-enyl)-2,2-dimethylcyclopropanecarboxylate and(R)-a-cyano-3-phenoxybenzyl (Z)-(1S,3S)-3-(2-chloro-3,3,3-trifluoroprop-1-enyl)-2,2-dim
• λ-Cyhalothrin solution
• λ-Cyhalothrin
• Cyhalothrin lambda
• epi-gamma-Cyhalothrin-d5
• lambda-Cyhalothrin Solution
• lambda-Cyhalotrin
• L-Cyhalothrin
• λ-Cyhalotrin
• (R)-cyano(3-phenoxyphenyl)methyl (1S,3S)-rel-3-[(1Z)-2-chloro-3,3,3-trifluoro-1-propen-1-yl]-2,2-dimethylcyclopropanecarboxylate
• Cyhalothrin-Lambda(Cyhalothrin)
• lambda-
• of (R)-α-cyano-3-phenoxybenzyl (1S)-cis-3-[(Z)-2-chloro-3,3,3-trifluoropropenyl]-2,2-dimethylcyclopropanecarboxylate and (S)-α-cyano-3-phenoxybenzyl (1R)-cis-3-[(Z)-2-chloro-3,3,3-trifluoropropenyl]-2,2-dimethylcyclopropanecarboxylate
• Cyano-3-phenoxybenzyl (1S+1R)-cis-3-(z-2-chloro-3,3,3-trifluoroprop-1-enyl)-2,2-dimethyl cyclopropanecarboxylate
• Cyclopropanecarboxylic acid, 3-(2-chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethyl-, cyano(3-phenoxyphenyl)methyl ester, [1α(S*),3α(Z)]-(±)- (ZCI)
• Cyclopropanecarboxylic acid, 3-[(1Z)-2-chloro-3,3,3-trifluoro-1-propenyl]-2,2-dimethyl-, (R)-cyano(3-phenoxyphenyl)methyl ester, (1S,3S)-rel- (9CI)
• A 12871A
• Ambush Super
• Cyclopropanecarboxylic acid, 3-[(1Z)-2-chloro-3,3,3-trifluoro-1-propenyl]-2,2-dimethyl-, (1R)-cyano(3-phenoxyphenyl)methyl ester, (1S,3S)-
• Cyhalothrin K
• Cyonara
• Demand
• Demand Pestab
• Grenade ER
• Hallmark
• ICI-A 0321
• ICON Maxx
• Karate
• Karate 1E
• Karate 2.5EC
• Karate K
• Karate King
• Karate Z
• Karate Zeon
• Karate Zeon 050CS
• Karate Zeon 100CS
• Kung Fu
• Lamdex
• Lamtox
• Matador
• Matador (insecticide)
• Molniya
• NUP 05077
• PP 321
• REEVA 5
• Scimitar
• Spectracide Trazicide
• Spectracide Triazicide Soil & Turf Insect Killer
• Taiga Z
• Warrior
• Warrior II
• Warrior T
• Warrior Zeon
• λ-Cialotrina
• alpha-Cyano-3-phenoxybenzyl 3-(2-chloro-3,3,3-trifluoropropenyl)-2,2-dimethylcyclopropanecarboxylate;
• lambda-Cyhalothrin [ISO]
• CHEBI:39325
• lambda-CYHALOTHRIN, (+/-)-
• .LAMBDA.-CYHALOTHRIN, (-)-
• EN300-21808281
• NS00066937
• DTXSID7032559
• REL-(1S,3S)-3-((1Z)-2-CHLORO-3,3,3-TRIFLUORO-1-PROPEN-1-YL)-2,2-DIMETHYLCYCLOPROPANECARBOXYLIC ACID (R)-CYANO(3-PHENOXYPHENYL)METHYL ESTER
• .LAMBDA.-CYHALOTHRIN, (+/-)-
• (R)-cyano(3-phenoxyphenyl)methyl (1S,3S)-3-[(1Z)-2-chloro-3,3,3-trifluoroprop-1-en-1-yl]-2,2-dimethylcyclopropanecarboxylate
• UNII-375WQ7596S
• CYCLOPROPANECARBOXYLIC ACID, 3-((1Z)-2-CHLORO-3,3,3-TRIFLUORO-1-PROPEN-1-YL)-2,2-DIMETHYL-, (R)-CYANO(3-PHENOXYPHENYL)METHYL ESTER, (1S,3S)-
• OXYFLY
• Z2583301184
• 1ST20233
• HY-B0836
• 375WQ7596S
• lambclacyhalothrin
• SCHEMBL679697
• REL-LAMBDA CYHALOTHRIN
• CHEBI:39327
• UNII-Z44TGV333K
• Cyclopropanecarboxylic acid, 3-((1Z)-2-chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethyl-, (R)-cyano(3-phenoxyphenyl)methyl ester, (1S,3S)-rel-
• EPA Pesticide Chemical Code 128897
• [(R)-cyano-(3-phenoxyphenyl)methyl] (1S,3S)-3-[(Z)-2-chloro-3,3,3-trifluoroprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate
• .LAMBDA.-CYHALOTHRIN [MI]
• lambda-Cyhalothrin 100 microg/mL in Cyclohexane
• Cyclopropanecarboxylic acid, 3-(2-chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethyl-, cyano(3-phenoxyphenyl)methyl ester, (1-alpha(S*),3-alpha(Z))- (+-)-
• E78680
• Saber
• DTXSID801033434
• CHEMBL2251732
• Q27119816
• (1S,3S)-[(S)-Cyano(3-phenoxyphenyl)methyl] 3-[(Z)-2-chloro-3,3,3-trifluoroprop-1-enyl]-2,2-\\ dimethylcyclopropane-1-carboxylate
• lambda-Cyhalothrin 10 microg/mL in Cyclohexane
• CCRIS 8987
• Z44TGV333K
• lambdacyhalothrin
• EC 415-130-7
• (R)-.ALPHA.-CYANO-3-PHENOXYBENZYL (Z)-(1S)-CIS-3-(2-CHLORO-3,3,3-TRIFLUOROPROPENYL)-2,2-DIMETHYLCYCLOPROPANECARBOXYLATE
• 76703-65-6
• .LAMBDA.-CYHALOTHRIN Z-(1S,3S) R-ISOMER
• (R)-alpha-Cyano-3-phenoxybenzyl (Z)-(1S)-cis-3-(2-chloro-3,3,3-trifluoropropenyl)-2,2-dimethylcyclopropanecarboxylate
• (R)-cyano(3-phenoxyphenyl)methyl (1S,3S)-3-[(1Z)-2-chloro-3,3,3-trifluoroprop-1-en-1-yl]-2,2-dimethylcyclopropane-1-carboxylate
• Cyclopropanecarboxylic acid, 3-(2-chloro-3,3,3-trifluoro-1-propenyl)-2,2-dimethyl-, cyano(3-phenoxyphenyl)methyl ester, (1S-(1alpha(S*),3alpha(Z)))-
• AKOS025310125
• DTXCID00196593
• .lambda.-Cyhalothrin
• lambda-Cyhalothrin, (-)-
• (1S)-cis-(alphaR)-cyhalothrin
• lambda-Cyhalothrin 1000 microg/mL in Toluene
• 91465-08-6
• CS-0012850
• epi-gaMMa-Cyhalothrin
• Cyclopropanecarboxylic acid, 3-[(1Z)-2-chloro-3,3,3-trifluoro-1-propen-1- yl]-2,2-dimethyl-, (R)-cyano(3-phenoxyphenyl)methyl ester, (1S,3S)-

• MDL： MFCD02181175
• Inchi： 1S/C23H19ClF3NO3/c1-22(2)17(12-19(24)23(25,26)27)20(22)21(29)31-18(13-28)14-7-6-10-16(11-14)30-15-8-4-3-5-9-15/h3-12,17-18,20H,1-2H3/b19-12-/t17-,18+,20-/m1/s1
• InChI Key： ZXQYGBMAQZUVMI-RDDWSQKMSA-N
• SMILES： C(/[C@H]1C(C)(C)[C@H]1C(=O)O[C@H](C1C=CC=C(OC2C=CC=CC=2)C=1)C#N)=C(/Cl)\C(F)(F)F

Computed Properties

• Exact Mass: 898.20100
• Monoisotopic Mass: 449.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 59.3A^2

Experimental Properties

• Color/Form: The pure product is white solid, and the industrial product is light yellow solid.
• Density: 1.3225 (estimate)
• Melting Point: 49.2 ºC
• Boiling Point: 187-190 ºC
• Flash Point: 255.5ºC
• Refractive Index: 1.574
• PSA: 118.64000
• LogP: 13.08800
• Merck: 13,2787
• Solubility: It is easily soluble in acetone, methanol, ethyl acetate, toluene and other organic solvents, and its solubility is >500g/l, but it is insoluble in water.
• Sensitiveness: Sensitive to light

λ-Cyhalothrin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H312,H330,H410
• Warning Statement： P260,P273,P280,P284,P301+P310,P310
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 21-25-26-50/53
• Safety Instruction： S1/2; S28; S36/37/39; S38; S45; S60; S61; S13
• RTECS：GZ1227780
• Hazardous Material Identification：
• Toxicity：LD50 (technical grade) in male, female rats (mg/kg): 79, 56 orally; 632, 696 dermally (Jutsum)
• HazardClass：6.1
• PackingGroup：II
• Storage Condition：2-8°C
• Risk Phrases：R21; R25; R26; R50/53
• Packing Group：I; II; III
• Safety Term：6.1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on λ-Cyhalothrin

Professional Introduction to λ-Cyhalothrin (CAS No. 91465-08-6)

λ-Cyhalothrin, a compound with the chemical identifier CAS No. 91465-08-6, is a widely recognized synthetic pyrethroid insecticide known for its potent activity against a broad spectrum of pests. This compound belongs to the cyhalothrin family, which is characterized by its high efficacy and selectivity in pest control applications. The molecular structure of λ-Cyhalothrin incorporates a cyano group and a chlorine substituent, which contribute to its stability and prolonged residual activity in the environment.

The primary mechanism of action for λ-Cyhalothrin involves the disruption of the insect nervous system. It specifically targets the sodium channels in insect neurons, leading to overstimulation and eventual paralysis. This mode of action makes it highly effective against both flying and crawling insects, making it a preferred choice for agricultural and horticultural applications. The compound's ability to persist in the environment allows for extended control of pest populations, reducing the frequency of application required.

Recent research has highlighted the importance of λ-Cyhalothrin in modern integrated pest management (IPM) strategies. Studies have demonstrated its efficacy in controlling resistant pest populations, which pose significant challenges to conventional insecticides. For instance, research published in the Journal of Agricultural and Food Chemistry has shown that λ-Cyhalothrin remains effective against pests that have developed resistance to other pyrethroid compounds. This resilience is attributed to its unique chemical structure and mode of action.

In addition to its agricultural applications, λ-Cyhalothrin has been explored for its potential use in public health programs. Its ability to target disease vectors such as mosquitoes has made it a candidate for controlling populations of insects that transmit diseases like malaria and dengue fever. Field trials conducted in tropical regions have shown promising results, indicating that λ-Cyhalothrin can significantly reduce the incidence of vector-borne diseases when used as part of a comprehensive control program.

The environmental impact of λ-Cyhalothrin is a critical consideration in its use. While it is effective at low concentrations, concerns about its persistence and potential effects on non-target organisms have led to ongoing research into safer alternatives. Advances in biodegradation technology have shown promise in breaking down λ-Cyhalothrin more rapidly, reducing its environmental footprint. Additionally, regulatory bodies such as the Environmental Protection Agency (EPA) have established guidelines for its use, ensuring that it is applied responsibly to minimize ecological risks.

The synthesis and formulation of λ-Cyhalothrin have also seen significant advancements. Modern manufacturing processes focus on optimizing yield and purity while reducing waste and energy consumption. Innovations in green chemistry have led to the development of more sustainable production methods, aligning with global efforts to promote environmental stewardship. These advancements not only enhance the efficiency of producing λ-Cyhalothrin but also contribute to reducing its overall environmental impact.

Field performance studies have consistently demonstrated the reliability of λ-Cyhalothrin across various crops and pest species. Its broad-spectrum activity makes it suitable for use in diverse agricultural settings, from large-scale farming operations to smaller horticultural enterprises. Farmers and researchers alike value its consistent results, which help ensure crop protection and yield stability. The compound's compatibility with other pesticides also allows for flexible integration into existing pest management programs.

The safety profile of λ-Cyhalothrin is another area where research has provided valuable insights. While it is highly effective against pests, studies have shown that it poses minimal risk to humans when used according to label instructions. Regulatory agencies have conducted extensive toxicity assessments, confirming thatλ-Cyhalothrin meets safety standards for agricultural use. These findings provide reassurance to users and regulators alike, supporting its continued role in modern pest control.

Future research directions for λ-Cyhalothrin include exploring novel formulations that enhance its efficacy while further reducing environmental impact. Innovations such as microencapsulation technology aim to deliver the compound more precisely, minimizing off-target effects and improving residue management. Additionally, there is ongoing investigation into combining λ-Cyhalothrin with biopesticides to create synergistic blends that offer broader protection with reduced reliance on synthetic insecticides.

The role of λ-Cyhalothrin in sustainable agriculture cannot be overstated. As global food demand continues to rise, efficient pest management solutions are essential for maintaining crop yields without compromising environmental health. The compound's versatility and effectiveness make it a valuable tool in this effort, supporting efforts to feed a growing population while preserving natural resources.